Cas no 895424-26-7 (N-4-({2-2-(4-methoxyphenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}sulfamoyl)phenylacetamide)

• Product Name: N-4-({2-2-(4-methoxyphenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}sulfamoyl)phenylacetamide
• CAS No: 895424-26-7
• MF: C₂₁H₂₁N₅O₄S₂
• MW: 471.55254149437
• CID: 6435936
• PubChem ID: 16032152
• Update Time: 2025-10-28

N-4-({2-2-(4-methoxyphenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}sulfamoyl)phenylacetamide Chemical and Physical Properties

Names and Identifiers

• N-4-({2-2-(4-methoxyphenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}sulfamoyl)phenylacetamide
• N-(4-(N-(2-(2-(4-methoxyphenyl)thiazolo[3,2-b][1,2,4]triazol-6-yl)ethyl)sulfamoyl)phenyl)acetamide
• 895424-26-7
• N-[4-({2-[2-(4-methoxyphenyl)-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-yl]ethyl}sulfamoyl)phenyl]acetamide
• HMS1903K08
• F2521-0248
• G856-5016
• CHEMBL1472720
• N-[4-[2-[2-(4-methoxyphenyl)-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-yl]ethylsulfamoyl]phenyl]acetamide
• NCGC00136209-01
• AKOS002056902
• Acetamide, N-[4-[[[2-[2-(4-methoxyphenyl)thiazolo[3,2-b][1,2,4]triazol-6-yl]ethyl]amino]sulfonyl]phenyl]-

• Inchi： 1S/C21H21N5O4S2/c1-14(27)23-16-5-9-19(10-6-16)32(28,29)22-12-11-17-13-31-21-24-20(25-26(17)21)15-3-7-18(30-2)8-4-15/h3-10,13,22H,11-12H2,1-2H3,(H,23,27)
• InChI Key： FMUFYGCUFPGJLG-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(S(NCCC2N3C(SC=2)=NC(C2=CC=C(OC)C=C2)=N3)(=O)=O)C=C1)(=O)C

Computed Properties

• Exact Mass: 471.10349652g/mol
• Monoisotopic Mass: 471.10349652g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 733
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 151Ų

Experimental Properties

• Density: 1.46±0.1 g/cm3(Predicted)
• pka: 11.07±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on N-4-({2-2-(4-methoxyphenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}sulfamoyl)phenylacetamide

Comprehensive Overview of N-4-({2-2-(4-methoxyphenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}sulfamoyl)phenylacetamide (CAS No. 895424-26-7)

N-4-({2-2-(4-methoxyphenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}sulfamoyl)phenylacetamide, with the CAS number 895424-26-7, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of triazolothiazole derivatives, which are known for their diverse biological activities. The presence of both sulfamoyl and acetamide functional groups in its structure makes it a promising candidate for drug development, particularly in targeting specific enzymatic pathways.

In recent years, the scientific community has shown growing interest in triazolothiazole-based compounds due to their potential applications in treating various diseases. Researchers are particularly intrigued by the structure-activity relationship (SAR) of N-4-({2-2-(4-methoxyphenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}sulfamoyl)phenylacetamide, as it exhibits unique binding affinities to certain protein targets. This has led to its exploration in cancer therapy, anti-inflammatory agents, and even neuroprotective drugs. The compound's methoxyphenyl moiety further enhances its pharmacokinetic properties, making it a subject of intense study.

The synthesis of CAS 895424-26-7 involves multi-step organic reactions, including cyclization and sulfonylation processes. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. Given the rising demand for high-purity research chemicals, this compound is often supplied to laboratories under stringent quality control measures. Its stability under various pH conditions also makes it suitable for in vitro and in vivo studies.

From an industrial perspective, N-4-({2-2-(4-methoxyphenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}sulfamoyl)phenylacetamide is considered a valuable intermediate in the synthesis of more complex molecules. Its sulfamoyl group allows for further functionalization, enabling the creation of derivatives with enhanced bioactivity. This flexibility aligns with current trends in drug discovery, where modular synthesis approaches are highly favored. Companies specializing in custom synthesis often highlight this compound in their portfolios due to its versatility.

One of the most frequently asked questions about CAS 895424-26-7 revolves around its potential therapeutic applications. Preliminary studies suggest that it may inhibit specific kinase enzymes, which are critical in cell signaling pathways. This has sparked interest in its use for targeted therapies, particularly in oncology. Additionally, its anti-inflammatory properties are being explored for conditions like rheumatoid arthritis and neurodegenerative diseases. These findings are often discussed in forums dedicated to medicinal chemistry and pharmacology.

Another area of interest is the compound's metabolic stability. Researchers are investigating how N-4-({2-2-(4-methoxyphenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}sulfamoyl)phenylacetamide behaves in biological systems, including its absorption, distribution, metabolism, and excretion (ADME) profiles. Such data are crucial for optimizing its efficacy and minimizing side effects. The compound's logP value and solubility are also key parameters being evaluated to ensure compatibility with drug formulation standards.

In the context of green chemistry, efforts are underway to develop more sustainable synthesis routes for CAS 895424-26-7. Reducing the use of hazardous solvents and improving atom economy are priorities for manufacturers. This aligns with global initiatives to minimize the environmental impact of chemical production. As a result, newer protocols involving catalytic methods and microwave-assisted synthesis are gaining traction.

For those seeking analytical standards or reference materials, N-4-({2-2-(4-methoxyphenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}sulfamoyl)phenylacetamide is available through specialized suppliers. Certificates of analysis (CoA) detailing its HPLC purity and spectroscopic data are typically provided to ensure compliance with research requirements. This level of transparency is essential for laboratories working under Good Laboratory Practice (GLP) guidelines.

In summary, N-4-({2-2-(4-methoxyphenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}sulfamoyl)phenylacetamide (CAS 895424-26-7) represents a fascinating intersection of organic chemistry and biomedical research. Its unique structural features and potential applications make it a compound worth watching in the coming years. As scientific advancements continue, this molecule could play a pivotal role in addressing some of the most pressing challenges in healthcare and therapeutics.